Cas no 746630-13-7 (Benzenesulfonamide, 4-isothiocyanato-2-(trifluoromethyl)-)
746630-13-7 structure
Product Name:Benzenesulfonamide, 4-isothiocyanato-2-(trifluoromethyl)-
CAS No:746630-13-7
MF:C8H5F3N2O2S2
MW:282.262709379196
CID:1768879
Update Time:2024-11-27
Benzenesulfonamide, 4-isothiocyanato-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, 4-isothiocyanato-2-(trifluoromethyl)-
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- Inchi: 1S/C8H5F3N2O2S2/c9-8(10,11)6-3-5(13-4-16)1-2-7(6)17(12,14)15/h1-3H,(H2,12,14,15)
- InChI Key: COOKDWPLVUXKKJ-UHFFFAOYSA-N
- SMILES: C1(S(N)(=O)=O)=CC=C(N=C=S)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 281.97455
Experimental Properties
- Density: 1.59±0.1 g/cm3(Predicted)
- Boiling Point: 421.4±55.0 °C(Predicted)
- PSA: 72.52
- pka: 9.26±0.60(Predicted)
Benzenesulfonamide, 4-isothiocyanato-2-(trifluoromethyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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